Cas no 2034499-68-6 (1-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidin-1-yl)-2-(4-fluorophenyl)ethan-1-one)

• Product Name: 1-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidin-1-yl)-2-(4-fluorophenyl)ethan-1-one
• CAS No: 2034499-68-6
• MF: C₁₈H₂₁FN₄O₂
• MW: 344.3833
• CID: 5351060
• Update Time: 2025-10-29

1-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidin-1-yl)-2-(4-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-[6-(dimethylamino)pyrazin-2-yl]oxypyrrolidin-1-yl]-2-(4-fluorophenyl)ethanone
• 1-(3-((6-(dimethylamino)pyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-(4-fluorophenyl)ethanone
• 1-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidin-1-yl)-2-(4-fluorophenyl)ethan-1-one

• Inchi： 1S/C18H21FN4O2/c1-22(2)16-10-20-11-17(21-16)25-15-7-8-23(12-15)18(24)9-13-3-5-14(19)6-4-13/h3-6,10-11,15H,7-9,12H2,1-2H3
• InChI Key： KWCDDXCRYMGCKE-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C(N1C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C([H])=NC([H])=C(N(C([H])([H])[H])C([H])([H])[H])N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 443
• XLogP3: 1.9
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidin-1-yl)-2-(4-fluorophenyl)ethan-1-one

1-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidin-1-yl)-2-(4-fluorophenyl)ethan-1-one: A Comprehensive Overview

1-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidin-1-yl)-2-(4-fluorophenyl)ethan-1-one (CAS No. 2034499-68-6) is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound, characterized by its intricate molecular structure, has garnered attention due to its unique properties and promising applications. Recent studies have shed light on its synthesis, structural analysis, and potential uses, making it a subject of interest for researchers worldwide.

The molecular structure of 1-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidin-1-yl)-2-(4-fluorophenyl)ethan-1-one is notable for its combination of functional groups. The presence of a pyrazine ring with a dimethylamino substituent, coupled with a pyrrolidine moiety and a fluorophenyl group, contributes to its diverse chemical reactivity. This compound's synthesis involves multi-step reactions, including nucleophilic substitutions and cyclizations, which are detailed in recent research publications. The synthesis process highlights the importance of precise stoichiometry and reaction conditions to achieve high yields and purity.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling of 1-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidin-1-yl)-2-(4-fluorophenyl)ethan-1-one. These studies have revealed insights into its electronic structure, which is crucial for understanding its interaction with biological systems. The compound's ability to form hydrogen bonds and its π-conjugation properties make it a promising candidate for drug design, particularly in the development of kinase inhibitors and other therapeutic agents.

In terms of applications, 1-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidin-1-yl)-2-(4-fluorophenyl)ethan-1-one has shown potential in the field of materials science. Its thermal stability and optical properties make it suitable for use in advanced polymers and optoelectronic devices. Recent research has explored its role as a precursor in the synthesis of high-performance polymers, demonstrating its versatility across multiple disciplines.

The pharmacological evaluation of this compound has also been a focal point of recent studies. Preclinical trials have indicated that 1-(3-{[6-(dimethylamino)pyrazin-2-yloxy}pyrrolidin_